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Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid

CAS No.: 1181566-40-4

Cat. No.: B1498888

Get Quote

Introduction
Welcome to the Technical Support Center. I am Dr. Aristh, Senior Application Scientist. You are

likely accessing this guide because your nicotinic acid (niacin) recrystallization process is

suffering from a common but frustrating dichotomy: high purity often comes at the cost of

significant yield loss in the mother liquor.

Nicotinic acid (3-pyridinecarboxylic acid) is an amphoteric, zwitterionic molecule. Treating it like

a standard organic acid during purification is the primary cause of yield loss. This guide moves

beyond basic "heat and cool" protocols to address the thermodynamic and kinetic levers—

specifically isoelectric focusing and solvent activity—that allow you to recover maximum mass

without occluding impurities.

Module 1: Solubility & Solvent Selection
Troubleshooting Ticket #101: "My yield is consistently
below 70% using water."
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Diagnosis: You are likely relying solely on thermal differentials (cooling crystallization) in water.

While nicotinic acid is highly soluble in boiling water, it retains significant solubility even at room

temperature (

1.6 g/100 mL at 25°C).[1] This "baseline solubility" represents product that is irretrievably lost to
the mother liquor unless chemical potential is altered.

Technical Resolution: You must suppress the solubility of the neutral species. This is achieved

via the Anti-Solvent Effect or Isoelectric Focusing (covered in Module 2).

Data: Solubility Profile of Nicotinic Acid Use this table to calculate your theoretical maximum

recovery.

Solvent
System

Temp (°C)

Solubility
(Mole Fraction
x

)

Solubility
(approx
g/100mL)

Notes

Water 25 ~2.3 1.6
High loss at

ambient temp.

Water 100 > 100 > 18.0

Excellent

dissolution

power.

Ethanol 25 ~1.8 0.9
Lower solubility

than water.

Ethanol 70 ~12.0 5.5
Good anti-

solvent potential.

DMSO 25 ~25.0 High

Avoid for

crystallization

(too soluble).

Sources: Data synthesized from J. Chem. Eng. Data [1] and experimental solubility

benchmarks [2].
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Module 2: pH & Isoelectric Control (The Critical
Lever)
Troubleshooting Ticket #102: "I cooled the solution to
4°C, but the mother liquor is still rich in product."
Diagnosis: The pH of your mother liquor has drifted away from the Isoelectric Point (pI).

Nicotinic acid has two pKa values:

(Pyridine nitrogen protonation)

(Carboxylic acid deprotonation)

The Isoelectric Point (pI) is

.

pH < 2.0: The molecule is cationic (

). Solubility increases drastically.

pH > 4.8: The molecule is anionic (

). Solubility increases drastically.

Technical Resolution: You must adjust the pH of the crystallization slurry to exactly 3.4 before

the final filtration. This forces the molecule into its zwitterionic/neutral form, which has the

lowest thermodynamic solubility.

Visual Logic: The pH-Solubility Trap
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Figure 1: The "U-Shaped" solubility curve. Deviation from pH 3.4 in either direction significantly

increases solubility, leading to yield loss.

Module 3: Impurity Management (Color &
Byproducts)
Troubleshooting Ticket #103: "My crystals are
yellow/tan, not white."
Diagnosis: Yellow coloration often indicates the presence of trace chromophores or unreacted

starting material (e.g., 3-cyanopyridine derivatives) trapped within the crystal lattice or

adsorbed on the surface.

Technical Resolution:

Activated Carbon Treatment: Must be performed during the hot dissolution phase.

Melt Purification (Advanced): Industrial literature suggests that maintaining crude nicotinic

acid in a molten state (

236°C) for 2-5 minutes can thermally destroy specific yellow chromophores before
recrystallization [3]. Warning: This carries a risk of sublimation; strictly for advanced users.
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Workflow: Optimized Purification Protocol

Crude Nicotinic Acid

Dissolve in H2O at 95°C
(Conc: 12g/100mL)

Add Activated Carbon (1-2% w/w)
Agitate 30 mins

Hot Filtration (>85°C)
Remove Carbon/Insolubles

Check pH of Filtrate

Adjust with HCl to pH 3.4

If pH > 4.0

Adjust with NaOH to pH 3.4

If pH < 3.0

Controlled Cooling
(10°C/hour) to 5°C

If pH 3.2-3.6

Wash with Cold Ethanol
(Displaces water, dries faster)

Vacuum Dry at 80°C

Click to download full resolution via product page
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Figure 2: The Optimized Isoelectric Cooling Crystallization workflow. Note the critical pH

adjustment step prior to cooling.

Module 4: Standard Operating Procedures (SOP)
Protocol: Isoelectric Cooling Crystallization
Objective: Maximize yield >85% while removing color impurities.

Dissolution: Suspend crude nicotinic acid in distilled water (ratio: 1:10 w/v). Heat to 90-95°C.

Ensure complete dissolution.

Decolorization: Add activated charcoal (1.5% of crude mass). Stir vigorously for 20 minutes

at >90°C.

Hot Filtration: Filter through a pre-heated Büchner funnel (celite pad recommended) to

remove charcoal. Do not let the solution cool below 80°C during this step to prevent

premature crystallization.

Isoelectric Adjustment (The "Yield Step"):

Measure the pH of the hot filtrate.

Slowly add 1N HCl or 1N NaOH (depending on starting pH) to reach pH 3.4 ± 0.2.

Why? This minimizes the solubility limit before you even begin cooling [4].

Crystallization:

Slow Cool: Ramp temperature down to 25°C at a rate of 10°C/hour.

Crash Cool: Once at 25°C, place in an ice bath to reach 0-4°C. Hold for 1 hour.

Filtration & Wash:

Filter the white crystalline solid.

Displacement Wash: Wash the cake once with ice-cold water (minimal volume) followed

by a wash with cold ethanol/acetone. The organic wash displaces water, facilitating faster
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drying and removing any remaining organic-soluble impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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